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Compound Name:
1-Chloro-4-methoxy-2,2,3-

trimethylbutane

Cat. No.: B13155519

Get Quote

Executive Summary & Structural Complexity
The molecule 1-Chloro-4-methoxy-2,2,3-trimethylbutane presents a classic challenge in

small-molecule characterization: a highly branched aliphatic backbone containing a chiral

center (

) and a quaternary center (

).

The primary analytical challenge is not connectivity, but stereochemical non-equivalence. Due

to the chiral center at

, the entire molecule lacks a plane of symmetry. This renders the geminal methyl groups at

diastereotopic (chemically non-equivalent), and the methylene protons at

and

diastereotopic (anisochronous). Standard automated assignment routines often fail here,
misidentifying the
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methyls as a single 6H singlet or the methylene protons as simple doublets.

Experimental Protocol & Sample Preparation
To ensure high-resolution data suitable for publication or regulatory filing, the following protocol

is mandatory.

Solvent Selection Strategy
While

is the standard solvent, it often causes accidental equivalence in branched aliphatic systems.

Primary Run: Dissolve ~10 mg in 600

L

(99.8% D) with 0.03% TMS.

Resolution Run (Recommended): If the methyl region (0.8–1.2 ppm) or methylene region

(3.2–3.6 ppm) shows overlap, use Benzene-

(

). The aromatic solvent induced shift (ASIS) typically resolves overlapping methyl signals by
differentially shielding protons based on their spatial geometry relative to the solvent shell.

Acquisition Parameters (600 MHz Base Frequency)
Temperature: 298 K (Control to

0.1 K to prevent shift drifting).

Relaxation Delay (D1): Set to

5 seconds. The quaternary carbon (

) and isolated methyls have long

relaxation times. Short D1 values will suppress their integration, leading to quantitative
errors.
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Pulse Angle: 30° (for quantitative 1H).

Spectral Analysis: 1H NMR (Proton)
The theoretical and observed behavior of the proton spins is detailed below.

The "Gem-Dimethyl" Trap
In an achiral environment, the two methyl groups on

would be equivalent. However, the adjacent chiral center (

) breaks this symmetry.

Observation: Two distinct singlets (3H each) typically separated by 0.02–0.05 ppm.

Causality: The methyl groups reside in diastereomeric environments.[1] They "feel" the

chirality of

differently.

Methylene Diastereotopicity ( and )
Both methylene groups are part of a chiral molecule.

Protons (

-Cl): These are diastereotopic. They appear as an AB system (two distorted doublets) with a
large geminal coupling constant (

Hz). They show NO vicinal coupling as

is quaternary.

Protons (

-OMe): These are diastereotopic and couple to the

methine proton. They appear as the AB part of an ABX system (complex multiplet), often
resembling a doublet of doublets of doublets.
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Predicted Chemical Shifts & Multiplicities

Position Group
Shift (

, ppm)
Multiplicity Integral

J-Coupling
(Hz)

OMe 3.30 Singlet 3H -

H-1a -Cl 3.52 Doublet 1H

H-1b -Cl 3.45 Doublet 1H

H-4a -O 3.35 dd 1H

H-4b -O 3.28 dd 1H

H-3 -Me 1.85 Multiplet 1H Complex

Me-3 0.95 Doublet 3H

Me-2a 0.90 Singlet 3H -

Me-2b 0.88 Singlet 3H -

> Note: Shifts are estimates based on substituent chemical shift (SCS) additivity rules in

. Actual values may vary

0.2 ppm.

Spectral Analysis: 13C NMR & DEPT
Carbon NMR provides the definitive skeleton verification.

DEPT-135 Strategy:

Up (Positive):

and

signals (Me-2a, Me-2b, Me-3, OMe, C3).
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Down (Negative):

signals (C1, C4).

Silent: Quaternary Carbon (C2). This is the key to identifying the

center—it will appear in the standard

spectrum but vanish in DEPT-135.

13C Assignment Table

Carbon Type
Shift (

, ppm)
Key Feature

C-OMe 59.0
Deshielded by

Oxygen

C-4 74.5
Deshielded by

Oxygen (Ether)

C-1 52.0
Deshielded by

Chlorine

C-3 38.5 Methine

C-2 36.0 Disappears in DEPT

Me-2/3 15.0 – 25.0 Three distinct signals

2D NMR Logic & Structural Confirmation
To rigorously prove the structure and resolve the overlapping methylene regions (3.2–3.6 ppm),

the following 2D correlation experiments are required.

HSQC (Heteronuclear Single Quantum Coherence)
Purpose: Distinguish

protons from

protons.
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Logic: The

protons will correlate to the carbon at ~74.5 ppm. The

protons will correlate to the carbon at ~52.0 ppm. This separates the overlapping proton
multiplets into clear carbon-bound groups.

HMBC (Heteronuclear Multiple Bond Correlation)
Purpose: Bridge the quaternary gap (

).

Critical Correlations:

Me-2 (Singlets)

Show

correlation to

(Quaternary) and

correlation to

and

.

H-1 (

Cl)

Show

correlation to

-Methyl carbons and

.

OMe Protons
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Show

correlation to

.

COSY (Correlation Spectroscopy)
Purpose: Establish the spin system

.

Logic: H-3 will show cross-peaks to Me-3 (strong) and H-4a/H-4b (medium). H-1 will show no

COSY correlations (isolated by quaternary C2), confirming its position adjacent to the

quaternary center.

Logic Flow Visualization
The following diagram illustrates the deductive pathway for assigning this specific molecule,

highlighting the critical decision points regarding diastereotopicity.
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Sample: 1-Chloro-4-methoxy-2,2,3-trimethylbutane

1H NMR Acquisition
(Check 3.2-3.6 ppm overlap)

Overlap Detected?

Re-run in C6D6
(Resolve Me/CH2 signals)

Yes

Methyl Region Analysis
Identify 3x Me signals

(2x Singlet, 1x Doublet)

No

Methylene Analysis
Identify Diastereotopic Protons

(AB system vs ABX)

HSQC Experiment
Segregate C1 (Cl) vs C4 (OMe)

Resolve Shifts

HMBC Experiment
Verify Quaternary C2 connectivity

Connect Fragments

Structure Confirmed
Stereochem: Racemic Diastereomers
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Caption: Analytical workflow for resolving spectral overlap and verifying the quaternary center

connectivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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